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Compound of Interest

Compound Name: 2-Naphthol-D8

Cat. No.: B1472737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Naphthol-d8, a deuterated

analog of 2-Naphthol. This document details its molecular properties, provides illustrative

experimental protocols for its synthesis and use, and explores its relevance in metabolic

studies and analytical applications.

Core Quantitative Data
A summary of the key molecular and physical properties of 2-Naphthol-d8 and its non-

deuterated counterpart, 2-Naphthol, is presented below for easy comparison.
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Property 2-Naphthol-d8 2-Naphthol

Molecular Formula C₁₀D₇HO C₁₀H₈O

Molecular Weight 152.22 g/mol [1] 144.17 g/mol [2][3][4][5]

CAS Number 78832-61-8 135-19-3[3][4][5]

Appearance White to tan solid
Colorless or occasionally

yellow crystalline solid[6]

Melting Point Not specified 121-123 °C[6]

Boiling Point Not specified 285 °C[6]

Solubility
Slightly soluble in DMSO and

Methanol

Soluble in simple alcohols,

ethers, and chloroform[6]

Isotopic Purity Typically ≥98 atom % D Not Applicable

Metabolic Significance and Signaling Pathways
2-Naphthol is a significant metabolite of naphthalene, a common polycyclic aromatic

hydrocarbon. The metabolism of naphthalene is primarily mediated by the cytochrome P450

(CYP) family of enzymes in the liver.[7][8] The initial step involves the oxidation of naphthalene

to form naphthalene-1,2-oxide. This reactive epoxide intermediate can then undergo several

transformations, including rearrangement to 1-naphthol and 2-naphthol.[7][9] 2-Naphthol can

be further metabolized through conjugation reactions, such as glucuronidation and sulfation, to

facilitate its excretion from the body.[10]

The use of 2-Naphthol-d8 as an internal standard in metabolic studies allows for the precise

quantification of endogenously produced 2-Naphthol, aiding in toxicological and

pharmacokinetic research.[11][12]
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Naphthalene Naphthalene-1,2-oxide

CYP450
(e.g., CYP1A2, CYP3A4)

1-NaphtholRearrangement

2-NaphtholRearrangement

trans-1,2-dihydro-
1,2-naphthalenediol

Epoxide hydrolase

2-Naphthyl-glucuronideUGT

2-Naphthyl-sulfateSULT

Start: 2-Naphthol, D₂O, PtO₂

High-Pressure Reaction
(150-200 °C, 24-48 h)

Liquid-Liquid Extraction
(Ethyl Acetate)

Drying
(Anhydrous MgSO₄)

Solvent Evaporation

Column Chromatography

End: 2-Naphthol-d8
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Aniline + HCl

Benzene Diazonium Chloride
(0-5 °C)

NaNO₂ Solution

Coupling Reaction

2-Naphthol + NaOH

Sodium Naphthoxide Solution
(0-5 °C)

Azo Dye Precipitate

Filtration and Washing

Recrystallization

Purified Azo Dye
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Urine Sample + 
2-Naphthol-d8 (IS)

Enzymatic Hydrolysis
(β-glucuronidase/arylsulfatase)

Liquid-Liquid Extraction
(Ethyl Acetate)

Solvent Evaporation

Silylation
(e.g., BSTFA)

GC-MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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